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Compound of Interest

Compound Name: (1S,2R)-2-phenylcyclopentan-1-ol

CAS No.: 38805-89-9

Cat. No.: B2877790

Get Quote

Executive Summary & Structural Definition
(1S,2R)-2-phenylcyclopentan-1-ol is the trans-isomer of 2-phenylcyclopentanol. The relative

stereochemistry places the hydroxyl group at C1 and the phenyl ring at C2 on opposite faces of

the cyclopentane ring. This trans-configuration dictates specific spectroscopic signatures,

particularly in NMR coupling constants and Infrared hydrogen bonding patterns, which

distinguish it from the cis-isomer ((1S,2S) or (1R,2R)).

Formula:

Molecular Weight: 162.23 g/mol [1]

Stereochemistry: Trans (1S, 2R)

Key Identifier: Absence of intramolecular

-hydrogen bonding (characteristic of the cis-isomer).
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5][6]
NMR is the definitive method for establishing the relative trans stereochemistry. The analysis

relies on the Karplus relationship applied to the vicinal coupling constant (

) and NOE correlations.

H NMR Characterization (400 MHz, CDCl )
The proton spectrum is characterized by the distinct resonances of the methine protons at C1

and C2.
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Position (ppm) Multiplicity (Hz) Assignment
Mechanistic
Insight

H-1 4.05 – 4.15 ddd (or dt) CH-OH

Deshielded

by oxygen.

The large

indicates a

trans-pseudo-

diaxial

arrangement.

H-2 2.75 – 2.85 ddd CH-Ph

Benzylic

proton.

Upfield

relative to H-

1 due to lack

of direct

electronegati

ve atom.

Ar-H 7.20 – 7.35 Multiplet - Phenyl

Typical

monosubstitu

ted benzene

pattern

(ortho/meta/p

ara overlap).

H-3,4,5 1.60 – 2.25 Multiplets Complex Cyclopentyl

Envelope

conformation

causes

complex

splitting in

methylene

protons.

-OH ~1.5 - 2.0 Broad s - Hydroxyl Chemical

shift is

concentration

-dependent
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(intermolecul

ar H-

bonding).

Stereochemical Validation (

-Coupling Logic): In 1,2-disubstituted cyclopentanes, the magnitude of the vicinal coupling
constant

is the primary discriminator:

Trans-isomer ((1S,2R)): The substituents adopt a pseudo-equatorial conformation to

minimize steric strain, placing the protons in a pseudo-axial orientation. This results in a

dihedral angle close to 160-180°, yielding a larger coupling constant (

Hz).

Cis-isomer: The protons are typically pseudo-equatorial/pseudo-axial (gauche), resulting in a

smaller coupling constant (

Hz).

C NMR Characterization (100 MHz, CDCl )
The carbon spectrum confirms the structural skeleton and purity.
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Position (ppm) Type Assignment

C-1 78.5 CH

Carbinol carbon.

Significant deshielding

confirms direct

attachment to oxygen.

C-2 54.2 CH

Benzylic carbon.

Shielded relative to C-

1 but distinct from

methylene carbons.

C-ipso 143.8 Cq
Quaternary aromatic

carbon.

C-Ar 126.5 - 128.8 CH
Ortho, meta, para

aromatic carbons.

C-3 34.5 CH
Methylene

to phenyl ring.

C-5 32.1 CH
Methylene

to hydroxyl group.

C-4 21.8 CH Remote methylene

(most shielded).

NOESY Correlation Diagram
Nuclear Overhauser Effect Spectroscopy (NOESY) provides spatial verification.[1]
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Interpretation

H-1 (4.10 ppm)
(Alpha face)

H-2 (2.80 ppm)
(Beta face)

Weak/No NOE
(Trans relationship)

H-5 (cis to H1)

Strong NOE
(Cis-1,3 relationship)

Ortho-Ph Protons

Strong NOE
(Proximity)

The absence of a strong NOE between H1 and H2
confirms their trans-diaxial orientation.

Click to download full resolution via product page

Caption: Logical NOE correlations for (1S,2R)-2-phenylcyclopentan-1-ol. The lack of

significant H1-H2 cross-peak is diagnostic for the trans isomer.

Infrared Spectroscopy (FT-IR)[7]
IR spectroscopy is critical for analyzing the hydrogen bonding environment. Unlike the cis-

isomer, the (1S,2R) trans-isomer cannot easily form an intramolecular hydrogen bond between

the hydroxyl proton and the phenyl

-system due to geometric constraints.
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Wavenumber (cm

)
Vibration Mode Functional Group Diagnostic Note

3610 - 3630 (O-H) Free Hydroxyl

Sharp band (in dilute

CCl

). Indicates lack of

intramolecular

-bonding.

3300 - 3450 (O-H) H-Bonded Hydroxyl

Broad band. Only

observed in

concentrated samples

(intermolecular

bonding).

3025, 3060 (C-H) Aromatic C-H
Characteristic of

phenyl ring.

2870 - 2960 (C-H) Alkyl C-H
Cyclopentane ring

vibrations.

1603, 1495 (C=C) Aromatic Ring
"Breathing" modes of

the benzene ring.

1050 (C-O) Secondary Alcohol Strong stretch.

700, 755 (C-H) Out-of-plane

Diagnostic for

monosubstituted

benzene.

Mass Spectrometry (MS)[8][9]
The fragmentation pattern is driven by the stability of the benzylic and tropylium cations.

Ionization Mode: Electron Impact (EI, 70 eV)

Molecular Ion (
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): m/z 162 (Distinct, usually 10-20% intensity).

Fragmentation Pathway
The primary decomposition route involves dehydration and benzylic cleavage.[1]

Base Peak Analysis

Molecular Ion (M+)
m/z 162

[M - H2O]+
Phenylcyclopentene

m/z 144

- H2O (18)

Tropylium Ion (C7H7+)
m/z 91

Benzylic Cleavage
+ Rearrangement

Retro-DA / Frag

Phenyl Cation (C6H5+)
m/z 77

- C2H2

Base peak is typically m/z 91 or 117
depending on ionization energy.

m/z 144 confirms the alcohol functionality.

Click to download full resolution via product page

Caption: EI-MS fragmentation logic. The transition from m/z 162 to 144 (dehydration) is

characteristic of cyclic alcohols.

Experimental Protocol for Verification
To ensure data integrity during internal validation, follow this standardized workflow:
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Sample Preparation: Dissolve 10 mg of (1S,2R)-2-phenylcyclopentan-1-ol in 0.6 mL CDCl

. Ensure the solvent is neutralized (free of HCl traces) to prevent acid-catalyzed elimination
to 1-phenylcyclopentene.

Acquisition:

Run

H NMR with a minimum of 16 scans to resolve the H-1/H-2 coupling pattern.

Verify the

value. If

Hz, the sample may contain the cis-isomer or is mislabeled.

IR Validation: Prepare a dilute solution (10 mM) in CCl

or dry CH

Cl

. A single sharp peak >3600 cm

confirms the trans configuration (absence of intramolecular H-bond).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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